Cas no 1334147-86-2 (2,2-Difluoro-2-(4-methylphenyl)ethanethioamide)

• Product Name: 2,2-Difluoro-2-(4-methylphenyl)ethanethioamide
• CAS No: 1334147-86-2
• MF: C₉H₉F₂NS
• MW: 201.236267805099
• MDL: MFCD19686455
• CID: 5178574
• Update Time: 2023-08-25

2,2-Difluoro-2-(4-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-methylphenyl)ethanethioamide
• Benzeneethanethioamide, α,α-difluoro-4-methyl-
• 2,2-Difluoro-2-(4-methylphenyl)ethanethioamide

• MDL： MFCD19686455
• Inchi： 1S/C9H9F2NS/c1-6-2-4-7(5-3-6)9(10,11)8(12)13/h2-5H,1H3,(H2,12,13)
• InChI Key： XVAAHOZNDFMBML-UHFFFAOYSA-N
• SMILES： S=C(C(C1C=CC(C)=CC=1)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1